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Compound of Interest

1-Methylcyclopropane-1-
Compound Name:
sulfonamide

Cat. No.: B045804

CAS Number: 669008-26-8 Molecular Formula: CaHsNO2S Molecular Weight: 135.18 g/mol

This technical guide provides a comprehensive overview of 1-Methylcyclopropane-1-
sulfonamide, a chemical compound increasingly recognized for its utility as a versatile building
block in drug discovery and development, particularly in the burgeoning field of targeted protein
degradation. While detailed experimental data on the specific biological activity of this
compound is limited in publicly accessible literature, this document will synthesize available
information on its chemical properties, potential applications based on its structural motifs, and
general experimental approaches for its utilization.

Chemical and Physical Properties

1-Methylcyclopropane-1-sulfonamide is a white to off-white solid. Its structure features a
strained cyclopropane ring fused to a sulfonamide group, a combination that imparts unique
conformational rigidity and chemical properties. A summary of its key physical and chemical
identifiers is presented below.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b045804?utm_src=pdf-interest
https://www.benchchem.com/product/b045804?utm_src=pdf-body
https://www.benchchem.com/product/b045804?utm_src=pdf-body
https://www.benchchem.com/product/b045804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

1-methylcyclopropane-1-
IUPAC Name _ PubChem
sulfonamide

1-

Methylcyclopropanesulfonamid
Synonyms ) PubChem
e, Cyclopropanesulfonamide,

1-methyl-
Appearance White to off-white solid Commercial Suppliers
Purity Typically 295% Commercial Suppliers
Storage :nghcim temperature, away from Commercial Suppliers

Synthesis and Chemical Reactivity

The synthesis of 1-Methylcyclopropane-1-sulfonamide is not extensively detailed in peer-
reviewed journals but can be inferred from general organic chemistry principles and patent
literature. A plausible synthetic route involves the reaction of 1-methylcyclopropane-1-sulfonyl
chloride with ammonia or a protected amine equivalent. The sulfonyl chloride precursor can be
synthesized from the corresponding sulfonic acid or via direct chlorosulfonylation of 1-
methylcyclopropane.

The reactivity of this molecule is dominated by the sulfonamide functional group, which can
undergo N-alkylation, N-arylation, and other modifications to incorporate it into larger molecular
scaffolds. The cyclopropyl group provides a rigid, three-dimensional element that can be
advantageous for optimizing drug-target interactions.

Putative Biological Role and Applications

While specific biological targets and a definitive mechanism of action for 1-
Methylcyclopropane-1-sulfonamide have not been elucidated in published research, its
structural components suggest potential areas of biological relevance.

Potential as an Antibacterial Agent
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The sulfonamide moiety is a well-established pharmacophore in antibacterial drugs.
Sulfonamides act as competitive inhibitors of dihydropteroate synthase (DHPS), an essential
enzyme in the bacterial folic acid synthesis pathway. By mimicking the natural substrate, p-
aminobenzoic acid (PABA), they block the production of folate, leading to bacteriostatic effects.
It is plausible that 1-Methylcyclopropane-1-sulfonamide could exhibit antibacterial properties,
though this has not been experimentally verified in the literature.

Hypothetical Signaling Pathway: Bacterial Folate Synthesis Inhibition

The diagram below illustrates the general mechanism of action for sulfonamide antibiotics,
which is a potential, though unconfirmed, pathway for 1-Methylcyclopropane-1-sulfonamide.
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 To cite this document: BenchChem. [1-Methylcyclopropane-1-sulfonamide: A Technical
Overview of a Versatile Building Block]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045804#1-methylcyclopropane-1-sulfonamide-cas-
number-669008-26-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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